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Compound of Interest

Compound Name: 2-(Pyridin-2-ylamino)ethanol

Cat. No.: B023244 Get Quote

Essential Safety and Handling Guide for 2-(Pyridin-
2-ylamino)ethanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-(Pyridin-2-ylamino)ethanol in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

mitigate potential hazards.

Hazard Identification and Classification
2-(Pyridin-2-ylamino)ethanol is classified as harmful if swallowed.[1][2] It may cause irritation

to the skin, eyes, and respiratory system.[1]

Quantitative Safety Data
While specific occupational exposure limits such as OSHA PEL, NIOSH REL, and ACGIH TLV

are not available for 2-(Pyridin-2-ylamino)ethanol, the following table summarizes its key

chemical and physical properties.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b023244?utm_src=pdf-interest
https://www.benchchem.com/product/b023244?utm_src=pdf-body
https://www.benchchem.com/product/b023244?utm_src=pdf-body
https://www.benchchem.com/product/b023244?utm_src=pdf-body
https://www.benchchem.com/product/b023244?utm_src=pdf-body
https://aksci.com/sds/7840BA_SDS.pdf
http://angenechemical.com/sds/89943-04-4.pdf
https://aksci.com/sds/7840BA_SDS.pdf
https://www.benchchem.com/product/b023244?utm_src=pdf-body
https://aksci.com/sds/7840BA_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

GHS Classification Acute Toxicity, Oral (Category 4)[1][2]

Signal Word Warning[1][2]

Hazard Statements H302: Harmful if swallowed[1][2]

CAS Number 89943-04-4[1][2]

Molecular Formula C7H10N2O[2]

Molecular Weight 138.17 g/mol [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent personal contact with 2-(Pyridin-2-
ylamino)ethanol.[1]

PPE Category Specification Rationale

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations.[2][3]

Protects against splashes and

dust.

Hand Protection

Wear appropriate protective

gloves (e.g., nitrile rubber).

Gloves must be inspected prior

to use.[2]

Prevents skin contact and

potential irritation.[1]

Body Protection

Wear appropriate protective

clothing, such as a lab coat, to

prevent skin exposure.[3]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use only in a well-ventilated

area. If dust or fumes are

generated, use a NIOSH-

approved respirator.[3][4]

Prevents inhalation of

potentially irritating dust or

fumes.[1]
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Operational and Handling Protocol
Adherence to proper handling procedures is crucial for safety. This workflow outlines the key

steps from preparation to disposal.
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Safe Handling Workflow for 2-(Pyridin-2-ylamino)ethanol
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Click to download full resolution via product page

Caption: Workflow for handling 2-(Pyridin-2-ylamino)ethanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b023244?utm_src=pdf-body-img
https://www.benchchem.com/product/b023244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Handling Procedure
Preparation:

Always work in a well-ventilated area, such as a chemical fume hood.[1]

Ensure an eyewash station and safety shower are readily accessible.[3]

Put on all required personal protective equipment (PPE) as specified above.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing fumes or dust.[1]

Minimize dust generation and accumulation.[1]

Keep the container tightly closed when not in use.[1]

Do not eat, drink, or smoke when using this product.[1]

Storage:

Store in a cool, dry, well-ventilated area.[1]

Keep the container tightly closed.[1]

Store away from incompatible materials, such as strong oxidizing agents.[1]

Emergency and First Aid Procedures
Immediate action is required in case of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1] Wash clothing before reuse.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[1][2]

Spill and Disposal Plan
Accidental Release Measures

Evacuate: Keep unprotected personnel away from the spill area.[1]

Ventilate: Ensure adequate ventilation.[1]

Contain: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains or waterways.[1]

Clean-up: Absorb the spill with inert material (e.g., sand, earth) and place it into a suitable,

labeled container for disposal.[1][5]

Disposal
Dispose of this material and its container as hazardous waste.[1]
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Follow all local, state, and federal regulations for chemical waste disposal.[1]

Contaminated packaging should be disposed of in the same manner as the unused product.

[5] Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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